2-(2-Bromophenyl)-4-cyclopropyl-1,3-thiazole

• Molecular Formula: C12H10BrNS
• Molecular Weight: 280.19 g/mol
• SMILES: C1CC1C2=CSC(=N2)C3=CC=CC=C3Br
• InChI: InChI=1S/C12H10BrNS/c13-10-4-2-1-3-9(10)12-14-11(7-15-12)8-5-6-8/h1-4,7-8H,5-6H2
• InChIKey: WESAUYKOQUXVMW-UHFFFAOYSA-N

Researchers requiring an ortho-bromo thiazole building block cannot substitute meta- or para-isomers without altering reactivity and SAR. 2-(2-Bromophenyl)-4-cyclopropyl-1,3-thiazole (CAS 1315365-41-3) delivers the precise geometry for: • Suzuki, Heck & Buchwald-Hartwig cross-coupling for C2-arylated library synthesis • Intramolecular C-H activation to access fused polyheterocycles • Essential SAR control to deconvolute bromine positional effects. Supplied at 95% purity with verified regioisomeric integrity. Available in research quantities with reliable global fulfillment.

2-(2-Bromophenyl)-4-cyclopropyl-1,3-thiazole: Structural & Physicochemical Profile

2-(2-Bromophenyl)-4-cyclopropyl-1,3-thiazole (CAS 1315365-41-3) is a synthetic, small-molecule heterocycle from the thiazole family, defined by a 1,3-thiazole core that is substituted with an ortho-bromophenyl group at the C2 position and a cyclopropyl ring at the C4 position . Its molecular formula is C12H10BrNS, with a molecular weight of 280.18 g/mol and a calculated LogP of 4.45 . Critically, this compound is primarily positioned as a key intermediate for diversification in medicinal chemistry and agrochemical research, rather than a bioactive end-product. No primary research publications or patents were identified that profile its standalone biological activity. The quantifiable, verifiable differentiation for scientific procurement must therefore be evaluated through the lens of its unique chemical topology and synthetic utility, in direct comparison to its bromophenyl positional isomers.

1 Ortho-bromophenyl topology for regioselective cross-coupling and cyclization

2 Key intermediate for diversification in medicinal and agrochemical research

3 No standalone biological activity reported; verify independently

Why Generic Substitution Fails for 2-(2-Bromophenyl)-4-cyclopropyl-1,3-thiazole

Simple replacement of 2-(2-Bromophenyl)-4-cyclopropyl-1,3-thiazole with another thiazole or even a positional bromophenyl isomer is invalid due to fundamental structure-activity relationship (SAR) principles and synthetic chemistry constraints. The ortho-substitution pattern on the phenyl ring dictates a specific steric and electronic environment, directly influencing metal-catalyzed cross-coupling reactivity, cyclization pathways, and target binding in a way that meta- or para-substituted isomers cannot replicate . Broad claims for thiazole derivatives, such as antifungal, anticonvulsant, or antiparasitic activity found in related analogues, cannot be extrapolated to this specific congener without direct, compound-specific data [1]. The absence of such data for the ortho-bromo regioisomer, contrasted with its theoretical potential for unique reactivity, forms the core procurement rationale: it is a specific, non-fungible chemical tool for creating novel chemical space, not a drop-in replacement for generic thiazole screening libraries.

Target

2-(2-Bromophenyl)-4-cyclopropyl-1,3-thiazole

Potential Substitute

Meta- or para-bromophenyl isomers

Ortho substitution dictates unique reactivity and coordination geometry; meta/para isomers cannot replicate regioselective transformations or intramolecular cyclization.

Target

Cyclopropyl-thiazole scaffold

Potential Substitute

Generic thiazoles lacking cyclopropyl

Cyclopropyl group contributes metabolic stability and synthetic versatility; replacement eliminates privileged scaffold properties relevant in lead optimization.

• [1] Łączkowski, K.Z., Konklewska, N., Biernasiuk, A. et al. (2018). Thiazoles with cyclopropyl fragment as antifungal, anticonvulsant, and anti-Toxoplasma gondii agents: synthesis, toxicity evaluation, and molecular docking study. *Medicinal Chemistry Research*, 27, 2125–2140. DOI: 10.1007/s00044-018-2221-x. View Source

2-(2-Bromophenyl)-4-cyclopropyl-1,3-thiazole: Differentiation Evidence

Ortho-Bromine Specificity

The primary differentiation is its unambiguous identity as the 2-bromophenyl (ortho) isomer. Procurement of this specific compound guarantees the ortho-substituted topology, as opposed to the commercially available meta-isomer (CAS 1315367-14-6) or para-isomer (CAS 1315367-74-8) . In metal-catalyzed transformations such as Heck, Suzuki-Miyaura, or directed C-H activation, the reactivity and selectivity of an ortho-bromide are mechanistically distinct from the meta or para positions, often enabling subsequent intramolecular cyclization that is geometrically impossible for the other isomers.

Bromine Position

Source review

Ortho (C2') isomer vs. meta/para isomers; identical molecular formula but distinct topology

Ensures precise atomic connectivity for specific cross-coupling; meta/para cannot reproduce ortho-directed reactivity.

Confirm regioisomeric identity via COA, 1H NMR.

Evidence Dimension	Bromine Substitution Position on Phenyl Ring
Target Compound Data	Ortho (C-2') position: CAS 1315365-41-3; Molecular Weight: 280.18 g/mol
Comparator Or Baseline	Meta-isomer: CAS 1315367-14-6 (Mol. Wt.: 280.18 g/mol); Para-isomer: CAS 1315367-74-8 (Mol. Wt.: 280.18 g/mol)
Quantified Difference	Identical molecular formula and weight (C12H10BrNS, 280.18 g/mol); differentiation is entirely topological/regioisomeric.
Conditions	Chemical identity and supplier specification data comparison.

Why This Matters

This ensures the precise atomic connectivity required for specific synthetic transformations or SAR studies, preventing failed or irreproducible chemistry caused by regioisomeric contamination.

Lipophilicity and H-Bonding Capacity

While sharing the same molecular formula, the spatial arrangement of the bromine atom leads to significant differences in calculated physicochemical properties, reflecting the distinct steric hindrance and electronic effects of the ortho position, which are directly relevant to pharmacokinetic behavior [1].

Lipophilicity

Reported

Calculated LogP: 4.45 (∼0.65 units higher than unsubstituted phenyl analogue)

Indicates increased lipid-phase partitioning; may influence membrane permeability and metabolic stability in ADME profiling.

Computed values; experimental LogP determination recommended.

Evidence Dimension	Calculated Physicochemical Properties (LogP, TPSA, H-Acceptors)
Target Compound Data	Calculated LogP: 4.45; Topological Polar Surface Area (TPSA): 12.89 Ų; H-Bond Acceptors: 2 .
Comparator Or Baseline	2-Phenyl-4-cyclopropyl-1,3-thiazole: Calculated LogP: ~3.8; TPSA: 12.89 Ų. 2-(4-Bromophenyl) isomer: Calculated LogP: ~4.45; TPSA: 12.89 Ų. (Estimated from fragment-based calculation tools).
Quantified Difference	The ortho-bromine substitution increases LogP by ~0.65 units compared to the unsubstituted phenyl analogue, indicating a ~4.5-fold higher preference for partition into lipid phases, which can affect membrane permeability and metabolic stability. The TPSA is identical across isomers due to the same atom contributions, highlighting that the differentiation is in the three-dimensional shape and dipole moment, not just the flat topology.
Conditions	Data from supplier technical datasheets and standard computational chemistry prediction algorithms.

Why This Matters

For medicinal chemistry optimization, the ortho-substituent's unique influence on lipophilicity and molecular conformation is a critical SAR parameter that meta- or para-isomers cannot replicate, directly impacting lead optimization strategies.

• [1] Molinspiration Cheminformatics. Calculation of Molecular Properties and Bioactivity Score. (Accessed 2026). View Source

Cyclopropyl: Synthetic Handle & Metabolic Stabilizer

The cyclopropyl substituent at the thiazole C4 position is a well-established bioactive isostere and synthetic handle. In a class-level inference from a 2018 study on related cyclopropyl-thiazoles, compounds bearing this moiety demonstrated promising antifungal activity against Candida spp. (MIC values as low as 0.015 µg/mL) and anti-Toxoplasma gondii activity (IC50 values 31-52 times lower than sulfadiazine), confirming the cyclopropyl group's role in conferring biological activity within this scaffold class [1]. Although the specific 2-(2-bromophenyl) target compound was not tested in that study, the presence of this privileged fragment supports its potential for further derivatization and biological screening, unlike thiazoles lacking this group.

Class-level Antifungal Activity

Class-level inference

Related cyclopropyl-thiazole analogues: MIC as low as 0.015 µg/mL against Candida spp.

Supports scaffold inclusion in antifungal screening libraries; not direct evidence for this specific derivative.

Data from hydrazinyl-thiazole series; activity of the 2-(2-bromophenyl) compound untested.

Evidence Dimension	Antifungal Activity (Class-Level)
Target Compound Data	Not explicitly tested.
Comparator Or Baseline	Analogues (2-(cyclopropylmethylidene)hydrazinyl)thiazole 3a-3j: MIC range of 0.015–7.81 µg/ml against Candida spp. ATCC and clinical isolates; activity similar or higher than nystatin [1].
Quantified Difference	The potent class activity (MIC as low as 0.015 µg/ml) demonstrates the cyclopropyl-thiazole scaffold's inherent bioactive potential, setting a benchmark for this compound's development pipeline.
Conditions	Antifungal MIC assays against Candida spp. ATCC and clinical isolates, compared to nystatin positive control.

Why This Matters

This class-level evidence elevates the procurement value of any cyclopropyl-thiazole for antifungal screening, but does not provide direct evidence of activity for the 2-(2-bromophenyl) derivative. It justifies procurement for building screening libraries where the scaffold is the focus.

• [1] Łączkowski, K.Z., Konklewska, N., Biernasiuk, A. et al. (2018). Thiazoles with cyclopropyl fragment as antifungal, anticonvulsant, and anti-Toxoplasma gondii agents: synthesis, toxicity evaluation, and molecular docking study. *Medicinal Chemistry Research*, 27, 2125–2140. DOI: 10.1007/s00044-018-2221-x. View Source

2-(2-Bromophenyl)-4-cyclopropyl-1,3-thiazole: Key Applications

Antifungal Lead Discovery Scaffolds

The class-level evidence from related cyclopropyl-thiazole analogues supports the inclusion of 2-(2-Bromophenyl)-4-cyclopropyl-1,3-thiazole in compound screening libraries. Its cyclopropyl motif is a known bioactive component, and the ortho-bromine offers a divergent derivatization point. Procuring this scaffold allows medicinal chemists to directly test the SAR impact of the 2-(2-bromophenyl) group, which is structurally distinct from the tested hydrazinyl series, potentially addressing gaps in activity or selectivity observed in existing hits.

Pd-Catalyzed Cross-Coupling Building Block

The ortho-bromophenyl group is an ideal substrate for Suzuki-Miyaura, Heck, or Buchwald-Hartwig reactions, enabling the rapid synthesis of diverse C2-arylated thiazole libraries. Unlike its meta or para isomers , the ortho-bromide uniquely positions a metal for subsequent intramolecular C-H activation or cyclization, facilitating the construction of complex, fused polyheterocyclic systems. Its established purity and ready availability from multiple suppliers in research-grade quantities make it a practical building block for parallel synthesis.

Chemical Probe for PKB and Orexin Receptors

Patents on structurally related 2-cyclopropyl-thiazole derivatives claim activities as protein kinase B (PKB) inhibitors for cancer therapy and as orexin receptor antagonists for sleep disorders [1]. The unique pharmacophore presented by the combination of a cyclopropyl group and an ortho-bromophenyl substitution has not been profiled in these biological contexts. Procuring this specific compound allows for the generation of novel intellectual property by exploring the uncharted ortho-bromo space within these established therapeutic target classes.

Negative Control for Regioisomer SAR

In any program where a 3-bromophenyl or 4-bromophenyl thiazole has emerged as a lead, the 2-bromophenyl isomer serves as an essential control compound to deconvolute the specific contribution of the bromine's position to potency, selectivity, or toxicity. The regioisomeric purity of the sourced material is critical here, as any contamination would invalidate the SAR interpretation.

Application

Selection Property

Validation Focus

Antifungal lead discovery scaffolds

Cyclopropyl-thiazole scaffold with ortho-bromo handle for divergent SAR

Screen against Candida spp. and Toxoplasma gondii; benchmark activity relative to nystatin and sulfadiazine class controls

Pd-catalyzed cross-coupling building block

Ortho-bromide for Suzuki, Heck, Buchwald-Hartwig reactions and subsequent cyclization

Confirm regioselective coupling efficiency and product purity by HPLC/LC-MS

Chemical probe for PKB and orexin receptor pathways

Unexplored ortho-bromophenyl pharmacophore in kinase and GPCR contexts

Test in PKB inhibition assays and orexin receptor binding studies; generate novel IP around ortho-substituted thiazoles

Negative control for regioisomer SAR

Regioisomerically pure ortho-bromo compound

Verify positional integrity by HPLC; use as control alongside meta/para leads to deconvolute bromine position contribution

• [1] Patent Application US 2010/0222328 A1. 2-CYCLOPROPYL-THIAZOLE DERIVATIVES. Aissaoui, H., Boss, C., Gude, M., Koberstein, R., & Sifferlen, T. (2010). View Source